Cas no 35781-34-1 (2-Propenoic acid, 3-(4-methyl-3-nitrophenyl)-)

• Product Name: 2-Propenoic acid, 3-(4-methyl-3-nitrophenyl)-
• CAS No: 35781-34-1
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 1477412
• Update Time: 2024-08-24

2-Propenoic acid, 3-(4-methyl-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-methyl-3-nitrophenyl)-
• 4-methyl-3-nitro-cinnamic acid
• 4-Methyl-3-nitrocinnamic acid

• Inchi： 1S/C10H9NO4/c1-7-2-3-8(4-5-10(12)13)6-9(7)11(14)15/h2-6H,1H3,(H,12,13)
• InChI Key： BDDPVHVBYYSHBM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC=C(C)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 207.05317

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 376.1±30.0 °C(Predicted)
• PSA: 80.44
• pka: 4.23±0.10(Predicted)